Cas no 271-95-4 (1,2-Benzisoxazole)

• Product Name: 1,2-Benzisoxazole
• CAS No: 271-95-4
• MF: C₇H₅NO
• MW: 119.120701551437
• MDL: MFCD00005852
• CID: 82082
• PubChem ID: 71073
• Update Time: 2025-06-14

1,2-Benzisoxazole Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazole
• 1,2-Benzisoxazole
• 1,2-benzoisoxazole
• 1-Oxa-2-azaindene
• 4,5-Benzisoazole
• 4,5-Benzisoxazole
• benzisoxazole radical
• INDOXAZENE
• ISOINDOXAZINE
• 1,2-benzoxazole
• benzisoxazole
• Benz(d)isoxazole
• 1-Oxa-2-aza-1H-indene
• benzoisoxazole
• KTZQTRPPVKQPFO-UHFFFAOYSA-N
• STL570242
• 1,2-Benzisoxazole, >=95.0%
• SY049298
• DTXSID20181567
• J-016689
• AKOS001302541
• InChI=1/C7H5NO/c1-2-4-7-6(3-1)5-8-9-7/h1-5
• Z220335556
• TRIFLUOROMETHYLPHOSPHONICACID
• FT-0627231
• CCG-321128
• CHEBI:51554
• A818951
• EN300-25961
• 0R1
• CS-0155959
• NS00041787
• UNII-D879RKM5NQ
• CHEMBL314871
• MFCD00005852
• SCHEMBL8438
• 271-95-4
• B0969
• SCHEMBL2213595
• D879RKM5NQ
• EINECS 205-983-1
• Q791818
• DB-047182

• MDL： MFCD00005852
• Inchi： 1S/C7H5NO/c1-2-4-7-6(3-1)5-8-9-7/h1-5H
• InChI Key： KTZQTRPPVKQPFO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=N1
• BRN： 2154

Computed Properties

• Exact Mass: 119.03700
• Monoisotopic Mass: 119.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.174 g/mL at 25 °C(lit.)
• Boiling Point: 100°C/26mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.561(lit.)
  n20/D 1.563
• Water Partition Coefficient: Soluble in water. 4.1 mg/mL in water at 25°C
• PSA: 26.03000
• LogP: 1.82780
• Sensitiveness: Light Sensitive

1,2-Benzisoxazole Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-Benzisoxazole

Comprehensive Overview of 1,2-Benzisoxazole (CAS No. 271-95-4): Properties, Applications, and Industry Insights

1,2-Benzisoxazole (CAS No. 271-95-4) is a heterocyclic organic compound featuring a fused benzene and isoxazole ring structure. This versatile scaffold has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique electronic properties and bioactivity. The compound's molecular formula, C₇H₅NO, and molecular weight of 119.12 g/mol make it an attractive building block for synthetic chemistry applications.

Recent studies highlight the growing demand for benzisoxazole derivatives in drug discovery, particularly as kinase inhibitors and CNS-active agents. The 1,2-benzisoxazole moiety demonstrates remarkable metabolic stability, a key factor driving its incorporation into modern therapeutic candidates. Researchers are actively exploring its potential in addressing current healthcare challenges, including antimicrobial resistance and neurodegenerative disorders.

The synthesis of CAS 271-95-4 typically involves cyclization reactions of ortho-substituted benzaldehyde derivatives or through [3+2] cycloaddition strategies. Advanced purification techniques like preparative HPLC ensure high-purity material for sensitive applications. Analytical characterization commonly employs GC-MS, NMR spectroscopy, and elemental analysis to verify structural integrity.

From an industrial perspective, 1,2-benzisoxazole price and 1,2-benzisoxazole suppliers rank among the most searched terms, reflecting strong market interest. The compound's thermal stability (decomposition temperature >200°C) and moderate solubility profile (soluble in common organic solvents) contribute to its processing advantages. Current production capacity is concentrated in specialized fine chemical facilities with GMP-compliant capabilities.

Environmental and regulatory considerations for benzisoxazole compounds remain an active discussion topic. The substance shows favorable biodegradation profiles in OECD 301 tests, and its ecotoxicity data indicate low environmental risk at typical usage levels. These characteristics align with growing industry emphasis on green chemistry principles and sustainable molecular design.

Emerging applications of 271-95-4 include its use as a ligand in catalytic systems and as a fluorescent tag in biochemical assays. The compound's electronic properties enable π-stacking interactions that are exploited in materials science for organic semiconductors and photovoltaic devices. Patent analysis reveals steadily increasing filings incorporating this core structure across multiple technology sectors.

Quality control specifications for commercial 1,2-benzisoxazole typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. Storage recommendations emphasize protection from light and moisture in well-sealed containers at ambient temperature. These parameters are critical for researchers investigating benzisoxazole synthesis methods or developing novel derivatives.

The global market for benzisoxazole-based compounds is projected to grow at 6.2% CAGR through 2030, driven by pharmaceutical R&D expenditure and specialty chemical demand. Regional production hubs have emerged in North America, Europe, and Asia, each with distinct technical capabilities. Supply chain optimization has become increasingly important given the compound's role in multistep synthetic routes.

From a safety perspective, standard laboratory precautions apply when handling CAS 271-95-4. While not classified as hazardous under GHS criteria, proper ventilation and personal protective equipment are recommended during scale-up operations. Material Safety Data Sheets provide detailed handling instructions that address common workplace scenarios.

Academic interest in 1,2-benzisoxazole chemistry continues to expand, with over 120 peer-reviewed publications in the past five years exploring novel reactions and applications. The compound's versatility as a synthetic intermediate makes it particularly valuable for methodology development and scaffold diversification studies. Computational chemistry approaches are increasingly employed to predict reactivity patterns.

Analytical method development for benzisoxazole quantification represents another active research area. Recent advances in UPLC-MS/MS techniques enable detection at parts-per-billion levels, supporting pharmacokinetic studies and environmental monitoring. These methods address growing needs for trace analysis in complex matrices.

Industry best practices for 1,2-benzisoxazole handling emphasize proper inventory management to prevent degradation and ensure batch-to-batch consistency. Many manufacturers now offer customized packaging solutions and stability data to support diverse application requirements. Technical support services have become a key differentiator among suppliers.

The structural features of 271-95-4 continue to inspire medicinal chemistry programs, particularly in fragment-based drug discovery. Its balanced lipophilicity (clogP ~1.8) and polar surface area (~30 Ų) make it an attractive pharmacophore element. These properties contribute to its prevalence in lead optimization campaigns across therapeutic areas.

Looking ahead, innovations in continuous flow chemistry may transform benzisoxazole production processes, offering improved yields and reduced environmental impact. The integration of artificial intelligence in retrosynthetic planning is also accelerating the discovery of novel routes to this valuable heterocycle and its derivatives.